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Compound of Interest

Compound Name: 4-Bromo-1,3-benzodioxole

Cat. No.: B1272940

This guide provides critical safety and logistical information for the handling of 4-Bromo-1,3-
benzodioxole, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is essential for ensuring laboratory safety and operational
integrity.

Chemical Identifier:

Name: 4-Bromo-1,3-benzodioxole

CAS Number: 6698-13-1

Molecular Formula: C7HsBrO2

Molecular Weight: 201.02 g/mol

Hazard Identification and Classification

4-Bromo-1,3-benzodioxole is classified as a hazardous substance. It is crucial to be aware of
its potential health effects:

e Irritant: Causes irritation to the skin, eyes, and respiratory system.[1][2][3]

o Harmful: May be harmful if swallowed, inhaled, or absorbed through the skin.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 4-Bromo-1,3-
benzodioxole to minimize exposure risk.

PPE Category Specification

Chemical safety goggles are required. In
Eye Protection situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[4]

Wear appropriate chemical-resistant gloves.[1]
Nitrile or neoprene gloves are generally
) recommended for handling halogenated organic
Hand Protection )
compounds.[4][5] Gloves must be inspected
before use and disposed of properly after

handling the chemical.[6]

A standard laboratory coat is required. For
] procedures with a higher risk of splashes or
Body Protection o ) )
significant exposure, chemical-resistant

coveralls or an apron should be worn.[7]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
) ) keep airborne concentrations low.[1] If
Respiratory Protection S ) ]
ventilation is inadequate or for high-risk
procedures, use a NIOSH-approved respirator

with appropriate cartridges.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and compliance.

e Ventilation: Always handle 4-Bromo-1,3-benzodioxole in a well-ventilated area. A certified
chemical fume hood is the preferred engineering control to minimize inhalation exposure.[1]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[1]
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

Handling: Avoid direct contact with the skin and eyes.[1] Prevent the formation of dust and
aerosols.[6] Do not eat, drink, or smoke in the handling area.[3]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed
when not in use.[1][3] Store away from incompatible materials such as oxidizing and
reducing agents.[1]

Spill: In the event of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill
with an inert material such as vermiculite, sand, or earth.[1] Collect the absorbed material
into a suitable, labeled container for disposal.[3]

Fire: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish
a fire involving this chemical.[1][6] Firefighters should wear self-contained breathing
apparatus and full protective gear.[1]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately flush the skin with plenty of water
i for at least 15 minutes while removing
Skin Contact ) ) )
contaminated clothing and shoes. Seek medical

attention if irritation develops or persists.[1]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact i i )

upper and lower eyelids. Seek immediate

medical attention.[1]

Do not induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion _ _ _ _
unconscious person. Seek immediate medical

attention.[6]
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Dispose of 4-Bromo-1,3-benzodioxole and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1] This typically involves packaging the waste in

a labeled, sealed container and arranging for disposal by a licensed professional waste

disposal service.[6]

Quantitative Data Summary

Property Value

CAS Number 6698-13-1

Molecular Formula C7HsBrO:

Molecular Weight 201.02 g/mol

Appearance Not specified in provided results.
Boiling Point Not available[1]

Melting Point Not available[1]

Flash Point Not available[1]

Incompatible Materials

Oxidizing agents, reducing agents[1]

Hazardous Decomposition Products

Carbon monoxide, carbon dioxide, hydrogen

bromide, bromine[1]

Experimental Workflow for Safe Handling
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Safe Handling Workflow for 4-Bromo-1,3-benzodioxole

Preparation Emergency Procedures

Review Safety Data Sheet

In Case of Spill: Evacuate and Contain In Case of Exposure: Administer First Aid

Don Personal Protective Equipment (PPE) Seek Immediate Medical Attention

Prepare Well-Ventilated Workspace (Fume Hood)

Handling & E"Ferimentation

Weigh and Dispense Chemical

Perform Experimental Procedure

Cleanup é; Disposal

Decontaminate Glassware and Surfaces

\ 4

Segregate and Label Waste

!

Dispose of Waste via Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-1,3-benzodioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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